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Compound of Interest

Compound Name: N-(3,5-dibromophenyl)acetamide

Cat. No.: B111340 Get Quote

An In-depth Technical Guide to N-(3,5-
dibromophenyl)acetamide
This technical guide provides a comprehensive overview of the molecular structure, chemical

formula, and physicochemical properties of N-(3,5-dibromophenyl)acetamide. It is intended

for researchers, scientists, and professionals involved in drug development and chemical

synthesis. This document includes a detailed experimental protocol for its synthesis and

visualizations of its molecular structure and synthetic pathway.

Molecular Structure and Formula
N-(3,5-dibromophenyl)acetamide is an aromatic amide compound. Its structure consists of a

benzene ring substituted with two bromine atoms at positions 3 and 5, and an acetamido group

at position 1.

Molecular Formula: C₈H₇Br₂NO[1]

IUPAC Name: N-(3,5-dibromophenyl)acetamide[1]

SMILES: CC(=O)NC1=CC(=CC(=C1)Br)Br[1]

InChI Key: NHDWYJQAQKUDHW-UHFFFAOYSA-N[1]
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Below is a two-dimensional diagram of the molecular structure of N-(3,5-
dibromophenyl)acetamide.

Molecular Structure of N-(3,5-dibromophenyl)acetamide
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Molecular Structure of N-(3,5-dibromophenyl)acetamide

Physicochemical and Spectroscopic Data
The following tables summarize the key physicochemical and spectroscopic properties of N-
(3,5-dibromophenyl)acetamide.

Physicochemical Properties
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Property Value Source

Molecular Weight 292.95 g/mol [1]

Melting Point 193-197 °C

Appearance Solid

Solubility

Soluble in organic solvents

such as ethanol and acetone;

limited solubility in water.

Spectroscopic Data
Note: Experimental spectral data for N-(3,5-dibromophenyl)acetamide is not readily available

in public databases. The following are predicted values based on the chemical structure and

data from analogous compounds.

Predicted ¹H NMR (Proton NMR) Data

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~2.2 Singlet 3H -COCH₃

~7.6 Triplet 1H Aromatic H at C4

~7.8 Doublet 2H Aromatic H at C2, C6

~8.0 Singlet 1H -NH-

Predicted ¹³C NMR (Carbon NMR) Data
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Chemical Shift (ppm) Assignment

~25 -COCH₃

~120 Aromatic CH at C2, C6

~123 Aromatic C-Br at C3, C5

~130 Aromatic CH at C4

~140 Aromatic C-N at C1

~168 -C=O

Predicted IR (Infrared) Spectroscopy Data

Wavenumber (cm⁻¹) Functional Group Assignment

~3300 N-H stretch

~3100-3000 Aromatic C-H stretch

~1670 C=O stretch (Amide I)

~1550 N-H bend (Amide II)

~800-600 C-Br stretch

Experimental Protocol: Synthesis of N-(3,5-
dibromophenyl)acetamide
The synthesis of N-(3,5-dibromophenyl)acetamide is typically achieved through the

acetylation of 3,5-dibromoaniline with acetic anhydride.

Materials and Reagents
3,5-dibromoaniline

Acetic anhydride

Glacial acetic acid (optional, as solvent)
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Water

Ethanol (for recrystallization)

Procedure
In a round-bottom flask, dissolve 3,5-dibromoaniline in a minimal amount of glacial acetic

acid.

Slowly add a slight molar excess of acetic anhydride to the solution while stirring.

The reaction is exothermic; maintain the temperature by cooling the flask in an ice bath if

necessary.

After the addition is complete, continue stirring the mixture at room temperature for 1-2

hours.

Pour the reaction mixture into a beaker of cold water to precipitate the crude product.

Collect the solid product by vacuum filtration and wash it thoroughly with water to remove

any unreacted acetic anhydride and acetic acid.

Purify the crude N-(3,5-dibromophenyl)acetamide by recrystallization from a suitable

solvent, such as ethanol, to obtain a crystalline solid.

Dry the purified product in a desiccator.

Synthesis Workflow
The following diagram illustrates the workflow for the synthesis of N-(3,5-
dibromophenyl)acetamide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b111340?utm_src=pdf-body
https://www.benchchem.com/product/b111340?utm_src=pdf-body
https://www.benchchem.com/product/b111340?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Dissolve 3,5-dibromoaniline
in glacial acetic acid

Add acetic anhydride

Stir at room temperature

Precipitate in cold water

Vacuum filtration and washing

Recrystallize from ethanol

Dry the final product

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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